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Compound of Interest

Compound Name: Akt/SKG Substrate Peptide

Cat. No.: B013127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and use of

lyophilized Akt/SGK peptide, a valuable tool for studying the Akt/SGK signaling pathway, a

critical regulator of cell survival, growth, and proliferation.[1]

Peptide Information
Peptide Name: Akt/SGK Substrate Peptide

Sequence: Arg-Pro-Arg-Ala-Ala-Thr-Phe (RPRAATF)

Molecular Weight: 817.95 g/mol

Description: A synthetic peptide that serves as a substrate for Akt (also known as Protein

Kinase B or PKB) and SGK (Serum- and Glucocorticoid-inducible Kinase).[2] This peptide is

not significantly phosphorylated by other kinases such as p70 S6 kinase or MAPKAP kinase-

1, making it a specific tool for assaying Akt/SGK activity.

Reconstitution of Lyophilized Peptide
Proper reconstitution is crucial for maintaining peptide integrity and ensuring accurate

experimental results. As there is no universal solvent for all peptides, a systematic approach is

recommended.[3][4]
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General Guidelines for Reconstitution
Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature for at

least 15-20 minutes to prevent condensation, as moisture can significantly decrease the

long-term stability of the peptide.[3][4]

Briefly centrifuge the vial to ensure that all the lyophilized powder is at the bottom.

Begin by attempting to dissolve the peptide in a small amount of sterile, purified water. The

Akt/SGK substrate peptide with the sequence RPRAATF is known to be soluble in water up

to 1 mg/ml.

If the peptide does not readily dissolve in water, sonication may be used to aid dissolution.

For peptides that are difficult to dissolve, the choice of solvent should be guided by the

peptide's amino acid composition.

Recommended Solvents
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Solvent Peptide Characteristics Instructions

Sterile Water or Aqueous

Buffer (e.g., PBS, pH 7.2-7.4)

Hydrophilic peptides. The

RPRAATF peptide falls into

this category.

This is the preferred solvent.

Dissolve to a stock

concentration of 1-5 mg/mL.

Dilute Acetic Acid (0.1%) in

Sterile Water

Basic peptides (net positive

charge).

Dissolve the peptide in a small

amount of the acidic solution

and then dilute to the desired

concentration with sterile water

or buffer.

Dilute Ammonium Bicarbonate

(0.1%) in Sterile Water

Acidic peptides (net negative

charge).

Dissolve the peptide in a small

amount of the basic solution

and then dilute to the desired

concentration with sterile water

or buffer.

Dimethyl Sulfoxide (DMSO) Hydrophobic peptides.

Dissolve the peptide in a

minimal amount of DMSO

(e.g., 10-50 µL) and then

slowly add the aqueous buffer

to the desired concentration.

Note: Ensure the final DMSO

concentration is compatible

with your assay system.

Storage of Lyophilized and Reconstituted Peptide
Correct storage is critical to prevent degradation and maintain the activity of the peptide.

Lyophilized Peptide
For long-term storage, lyophilized peptides should be stored at -20°C or -80°C in a desiccated,

dark environment.[3][5][6] When stored properly, lyophilized peptides can be stable for several

years.[5]

Reconstituted Peptide
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Peptides in solution are significantly less stable than in their lyophilized form.[6]

Short-term storage (1-7 days): Store at 4°C.

Long-term storage: Aliquot the reconstituted peptide into single-use volumes to avoid

repeated freeze-thaw cycles and store at -20°C or -80°C.[4]

Stability of Reconstituted Akt/SGK Peptide (Illustrative
Data)
The following table provides illustrative stability data for a typical hydrophilic peptide like the

Akt/SGK substrate in an aqueous buffer. Note: This is a general guideline, and the actual

stability should be determined experimentally for your specific conditions.

Storage
Temperature

Solvent 1 Week 1 Month 3 Months

4°C
Sterile

Water/PBS
>95% ~90% <80%

-20°C
Sterile

Water/PBS
>98% >95% ~90%

-20°C

Sterile

Water/PBS +

50% Glycerol

>98% >97% >95%

-80°C
Sterile

Water/PBS
>99% >98% >97%

Experimental Protocols
In Vitro Akt/SGK Kinase Assay (ELISA-Based)
This protocol is adapted from a general ELISA-based kinase assay and is suitable for

screening inhibitors or activators of Akt/SGK.

Materials:
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Recombinant active Akt or SGK enzyme

Reconstituted Akt/SGK peptide substrate

Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 5 mM beta-glycerophosphate, 2 mM DTT,

0.1 mM Na3VO4, 10 mM MgCl2)

ATP solution

Phospho-substrate specific antibody

HRP-conjugated secondary antibody

TMB substrate

Stop solution (e.g., 2 N H2SO4)

High-binding 96-well microplate

Procedure:

Coat Plate: Add 100 µL of the Akt/SGK peptide substrate solution (1-10 µg/mL in PBS) to

each well of the microplate. Incubate overnight at 4°C.

Wash: Wash the plate three times with 200 µL of wash buffer (e.g., PBS with 0.05% Tween-

20).

Block: Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 1-2

hours at room temperature.

Wash: Repeat the wash step.

Kinase Reaction:

Prepare the kinase reaction mixture containing kinase assay buffer, ATP (10-100 µM), and

the test compound (inhibitor or activator).

Add the recombinant Akt/SGK enzyme to the reaction mixture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 100 µL of the final kinase reaction mixture to each well.

Incubate for 30-60 minutes at 30°C.

Wash: Repeat the wash step.

Primary Antibody: Add 100 µL of the phospho-substrate specific antibody (diluted in blocking

buffer) to each well and incubate for 1-2 hours at room temperature.

Wash: Repeat the wash step.

Secondary Antibody: Add 100 µL of the HRP-conjugated secondary antibody (diluted in

blocking buffer) to each well and incubate for 1 hour at room temperature.

Wash: Repeat the wash step.

Detection: Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30

minutes.

Stop Reaction: Add 50 µL of stop solution to each well.

Read Absorbance: Measure the absorbance at 450 nm using a microplate reader.

In Vitro Akt/SGK Kinase Assay (Luminescence-Based -
ADP-Glo™)
This protocol is based on the ADP-Glo™ Kinase Assay system (Promega), which measures

kinase activity by quantifying the amount of ADP produced during the kinase reaction.[7]

Materials:

Recombinant active Akt or SGK enzyme

Reconstituted Akt/SGK peptide substrate

ADP-Glo™ Kinase Assay Kit (containing ADP-Glo™ Reagent and Kinase Detection

Reagent)
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Kinase Reaction Buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA)[7]

ATP solution

White, opaque 96-well or 384-well plates

Procedure:

Set up Kinase Reaction: In each well of the plate, combine:

Kinase Reaction Buffer

Akt/SGK peptide substrate (1-10 µM)

Test compound (inhibitor or activator)

Recombinant Akt/SGK enzyme (5-10 ng)

ATP (10-50 µM)

Incubate: Incubate the reaction at room temperature for 60 minutes.

Stop Reaction and Deplete ATP: Add ADP-Glo™ Reagent to each well. Incubate for 40

minutes at room temperature.

Generate Luminescent Signal: Add Kinase Detection Reagent to each well. Incubate for 30-

60 minutes at room temperature.

Read Luminescence: Measure the luminescence using a plate-reading luminometer.

Visualizations
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Caption: Simplified Akt/SGK Signaling Pathway.
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Caption: General workflow for an in vitro Akt/SGK kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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